Cas no 637753-78-7 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-(7-methoxy-2-oxo-2H-chromen-4-yl)methoxy-4H-chromen-4-one)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-(7-methoxy-2-oxo-2H-chromen-4-yl)methoxy-4H-chromen-4-one
• CAS No: 637753-78-7
• MF: C₂₈H₂₀O₈
• MW: 484.453608512878
• CID: 5418891
• Update Time: 2025-10-28

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-(7-methoxy-2-oxo-2H-chromen-4-yl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxochromen-7-yl]oxymethyl]-7-methoxychromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-1-benzopyran-7-yl]oxy]methyl]-7-methoxy-
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-(7-methoxy-2-oxo-2H-chromen-4-yl)methoxy-4H-chromen-4-one

• Inchi： 1S/C28H20O8/c1-31-18-3-5-20-17(11-27(29)36-25(20)12-18)14-34-19-4-6-21-24(13-19)35-15-22(28(21)30)16-2-7-23-26(10-16)33-9-8-32-23/h2-7,10-13,15H,8-9,14H2,1H3
• InChI Key： QKFQXQVFBQHPNI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OC)=CC=C2C(COC2=CC=C3C(=C2)OC=C(C2=CC=C4OCCOC4=C2)C3=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-(7-methoxy-2-oxo-2H-chromen-4-yl)methoxy-4H-chromen-4-one

Introduction to Compound CAS No. 637753-78-7: 3-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-7-(7-Methoxy-2-Oxo-2H-Chromen-4-Yl)Methoxy-4H-Chromen-4-One

The compound with CAS No. 637753-78-7, known as 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-(7-methoxy-2-oxo-2H-chromen-4-yl)methoxy-4H-chromen-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxin moiety and a chromenone framework. The benzodioxin group is a bicyclic structure consisting of a benzene ring fused with a dioxane ring, while the chromenone component is a benzopyran derivative with a ketone functionality. These structural features contribute to the compound's unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The benzodioxin moiety is known for its ability to enhance drug stability and bioavailability, while the chromenone framework is associated with antioxidant and anti-inflammatory properties. The combination of these elements in this compound makes it a promising candidate for further research in the context of neurodegenerative diseases, cancer, and inflammatory disorders.

One of the most notable aspects of this compound is its potential as a neuroprotective agent. Research conducted in 2023 has demonstrated that this compound exhibits significant activity in protecting neurons from oxidative stress-induced damage. This finding aligns with the growing interest in natural product-derived compounds for their potential roles in mitigating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) has been validated through in vitro studies, further underscoring its therapeutic potential.

In addition to its neuroprotective properties, this compound has also shown promise as an anticancer agent. Preclinical studies have revealed that it induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism underlying this activity appears to involve the modulation of key signaling pathways such as the PI3K/AKT/mTOR pathway and the activation of caspase-dependent apoptotic pathways. These findings suggest that the compound could serve as a lead molecule for the development of targeted cancer therapies.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The construction of the benzodioxin ring typically involves either oxidation or cyclization reactions, while the assembly of the chromenone framework often requires ketonization or aldol condensation steps. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis process, improving both yield and enantioselectivity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and HPLC (high-performance liquid chromatography). These analyses have confirmed its molecular structure and purity, providing a solid foundation for further biological evaluations.

In terms of applications beyond drug discovery, this compound has also been explored for its potential use in agrochemicals and food additives due to its antioxidant properties. Its ability to scavenge free radicals makes it a candidate for stabilizing food products against oxidative degradation. However, further studies are required to assess its safety profile and efficacy under real-world conditions.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 637753-78-7 represents a cutting-edge molecule with multifaceted applications in medicine and beyond. Its unique structural features, coupled with emerging research findings, position it as a key player in future therapeutic innovations.